N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-4-ethoxy-3-methoxybenzamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-4-ethoxy-3-methoxybenzamide
• InChI: InChI=1S/C19H21NO5/c1-3-23-16-9-8-13(10-18(16)22-2)19(21)20-11-14-12-24-15-6-4-5-7-17(15)25-14/h4-10,14H,3,11-12H2,1-2H3,(H,20,21)
• InChI Key: FQFMNFWLOQMGOR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NCC2COC3=CC=CC=C3O2)OC
• Molecular Formula: C19H21NO5
• Molecular Weight: 343.4 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-4-ethoxy-3-methoxybenzamide is a compound that belongs to the class of benzodioxines It is characterized by the presence of a benzodioxin ring system, which is a bicyclic structure containing two oxygen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-4-ethoxy-3-methoxybenzamide typically involves the reaction of 1,4-benzodioxane with appropriate reagents to introduce the ethoxy and methoxy substituents on the benzamide moiety. One common method involves the reaction of 1,4-benzodioxane-6-amine with 4-ethoxy-3-methoxybenzoyl chloride in the presence of a base such as triethylamine in an organic solvent like dichloromethane .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of catalysts and advanced purification techniques like chromatography may also be employed to enhance the efficiency of the process .

Chemical Reactions Analysis

Types of Reactions

N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-4-ethoxy-3-methoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to introduce additional functional groups.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to modify the benzodioxin ring.

Substitution: The compound can undergo nucleophilic substitution reactions, where the ethoxy or methoxy groups can be replaced by other substituents using appropriate nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines. Substitution reactions can lead to a variety of derivatives with different functional groups .

Scientific Research Applications

N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-4-ethoxy-3-methoxybenzamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including neurodegenerative disorders and cancer.

Industry: The compound is used in the development of advanced materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-4-ethoxy-3-methoxybenzamide involves its interaction with specific molecular targets. For instance, it may inhibit